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Cat. No.: B1580942 Get Quote

Abstract
This application note details a highly sensitive and selective spectrophotometric method for the

determination of silver (Ag) ions in aqueous solutions using CADION 2B as a chromogenic

reagent. In an alkaline medium (pH 9.2) and in the presence of the non-ionic surfactant Triton

X-100, silver forms a distinct dark red-violet complex with CADION 2B. This complex exhibits a

maximum absorbance at 565 nm, allowing for the quantitative determination of silver

concentrations. The method is characterized by its high molar absorptivity and adherence to

Beer's law over a defined concentration range, making it suitable for various research and

quality control applications, including the analysis of wastewater samples.

Quantitative Data Summary
The spectrophotometric method for the determination of silver using CADION 2B is

characterized by the following analytical parameters:
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Parameter Value Reference

Wavelength of Maximum

Absorbance (λmax)
565 nm [1]

Optimal pH 9.2 [1]

Molar Absorptivity (ε) 1.0 x 10⁵ L·mol⁻¹·cm⁻¹ [1]

Beer's Law Range 0.02 - 0.8 µg/mL [1]

Color of Complex Dark Red-Violet [1]

Surfactant Used Triton X-100 [1]

Primary Interfering Ions Cl⁻, Br⁻, I⁻, S²⁻, CN⁻ [1]

Masking Agent EDTA (for other cations) [1]

Experimental Protocol
This protocol outlines the step-by-step procedure for the spectrophotometric determination of

silver using CADION 2B.

Reagents and Materials
Standard Silver Solution (1000 µg/mL): Dissolve 0.1575 g of analytical grade silver nitrate

(AgNO₃) in deionized water and dilute to 100 mL in a volumetric flask.

Working Silver Standards: Prepare a series of working standards by appropriate dilution of

the stock solution with deionized water to cover the linear range of 0.02 to 0.8 µg/mL.

CADION 2B Solution (0.05% w/v): Dissolve 50 mg of CADION 2B in 100 mL of ethanol.

Buffer Solution (pH 9.2): Prepare a boric acid-sodium hydroxide buffer or a similar buffer

system and adjust the pH to 9.2.

Triton X-100 Solution (2% v/v): Dilute 2 mL of Triton X-100 to 100 mL with deionized water.

EDTA Solution (0.1 M): Dissolve 3.722 g of disodium EDTA in 100 mL of deionized water.
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Spectrophotometer: A UV-Vis spectrophotometer capable of measuring absorbance at 565

nm.

Cuvettes: 1 cm path length quartz or glass cuvettes.

Volumetric flasks, pipettes, and other standard laboratory glassware.

Preparation of the Calibration Curve
Into a series of 10 mL volumetric flasks, pipette aliquots of the working silver standard

solutions to obtain final concentrations of 0.0, 0.1, 0.2, 0.4, 0.6, and 0.8 µg/mL. The flask

with 0.0 µg/mL will serve as the reagent blank.

To each flask, add 1.0 mL of the pH 9.2 buffer solution.

Add 1.0 mL of the 2% Triton X-100 solution to each flask and mix well.

Add 1.0 mL of the 0.05% CADION 2B solution to each flask.

If interfering cations are expected in the samples, add a small volume of EDTA solution as a

masking agent.[1]

Dilute each flask to the 10 mL mark with deionized water and mix thoroughly.

Allow the solutions to stand for 10 minutes for complete color development.

Set the spectrophotometer to a wavelength of 565 nm.

Zero the spectrophotometer using the reagent blank.

Measure the absorbance of each standard solution.

Plot a calibration curve of absorbance versus the concentration of silver (µg/mL).

Analysis of Unknown Samples
Take a known volume of the sample solution (pre-treated if necessary to remove interfering

ions) and place it in a 10 mL volumetric flask.
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Follow steps 2-7 as described in the calibration curve preparation.

Measure the absorbance of the sample solution at 565 nm against the reagent blank.

Determine the concentration of silver in the sample by interpolating the absorbance value

from the calibration curve.

Calculate the original concentration of silver in the sample, accounting for any dilutions

made.

Visualizations
Experimental Workflow Diagram
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Caption: Workflow for the spectrophotometric determination of silver using CADION 2B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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